Cas no 50930-57-9 (5-Hydroxysulfapyridine)

5-Hydroxysulfapyridine is a versatile organic compound with notable chemical properties. It serves as a precursor in the synthesis of various pharmaceuticals and agrochemicals. The compound exhibits high purity and stability, making it ideal for research and development applications. Its unique structure facilitates complex transformations, enhancing its utility in chemical synthesis.
5-Hydroxysulfapyridine structure
5-Hydroxysulfapyridine structure
Product Name:5-Hydroxysulfapyridine
CAS No:50930-57-9
MF:C11H11N3O3S
MW:265.288340806961
CID:372716
PubChem ID:148510
Update Time:2025-06-18

5-Hydroxysulfapyridine Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,4-amino-N-(5-hydroxy-2-pyridinyl)-
    • 5-Hydroxysulfapyridine
    • 4-Amino-N-(5-hydroxy-2-pyridinyl)benzenesulfonamide
    • 4-amino-N-(5-hydroxypyridin-2-yl)benzenesulfonamide
    • 5'-Hydroxysulfapyridin
    • 50930-57-9
    • -Hydroxysulfapyridine
    • NS00002531
    • AKOS016023867
    • 4-amino-N-(5-hydroxypyridin-2-yl)benzene-1-sulfonamide
    • 5-hydroxy-sulfapyridine
    • Benzenesulfonamide, 4-amino-N-(5-hydroxy-2-pyridinyl)-
    • DTXSID90198965
    • Inchi： 1S/C11H11N3O3S/c12-8-1-4-10(5-2-8)18(16,17)14-11-6-3-9(15)7-13-11/h1-7,15H,12H2,(H,13,14)
    • InChI Key： XMCHHHBDBWYWSU-UHFFFAOYSA-N
    • SMILES： S(C1C=CC(=CC=1)N)(NC1C=CC(=CN=1)O)(=O)=O

Computed Properties

  • Exact Mass: 265.05200
  • Monoisotopic Mass: 265.052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: nothing
  • Topological Polar Surface Area: 114A^2

Experimental Properties

  • Density: 1.538
  • Boiling Point: 614.6°Cat760mmHg
  • Flash Point: 325.5°C
  • Refractive Index: 1.702
  • PSA: 113.69000
  • LogP: 2.90520

5-Hydroxysulfapyridine Customs Data

  • HS CODE：2935009090
  • Customs Data：

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

5-Hydroxysulfapyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H954010-25mg
5-Hydroxysulfapyridine
 50930-57-9
25mg
 $ 213.00 2023-09-07
TRC
H954010-250mg
5-Hydroxysulfapyridine
 50930-57-9
250mg
 $ 1616.00 2023-09-07
A2B Chem LLC
AG23620-25mg
4-Amino-N-(5-hydroxy-2-pyridinyl)benzenesulfonamide
 50930-57-9
25mg
 $327.00 2024-04-19
A2B Chem LLC
AG23620-250mg
4-Amino-N-(5-hydroxy-2-pyridinyl)benzenesulfonamide
 50930-57-9
250mg
 $1690.00 2024-04-19

5-Hydroxysulfapyridine Related Literature

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